Cas no 1781495-43-9 (4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole)

• Product Name: 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole
• CAS No: 1781495-43-9
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 6252520
• PubChem ID: 84041470
• Update Time: 2025-06-07

4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole
• 4-Bromo-3-(pyrrolidin-3-yl)-1H-pyrazole
• 1781495-43-9
• EN300-1917838

• Inchi： 1S/C7H10BrN3/c8-6-4-10-11-7(6)5-1-2-9-3-5/h4-5,9H,1-3H2,(H,10,11)
• InChI Key： QDSMYZNRMVGAHB-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C1CNCC1

Computed Properties

• Exact Mass: 215.00581g/mol
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole

Introduction to 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole (CAS No. 1781495-43-9)

4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole (CAS No. 1781495-43-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both bromine and pyrrolidine substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole consists of a pyrazole core substituted at the 4-position with a bromine atom and at the 5-position with a pyrrolidine ring. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various synthetic applications. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazole derivatives, in particular, have been extensively studied for their ability to modulate biological pathways relevant to human diseases. The pyrrolidin-3-yl moiety in 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole contributes to the molecule's binding affinity by introducing a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors. This feature has been exploited in the design of novel therapeutic agents targeting various diseases.

In the context of current research, 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole has been investigated for its potential applications in oncology. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The brominated pyrazole scaffold provides a basis for developing small-molecule inhibitors that can selectively target aberrant signaling pathways in cancer cells. Preclinical studies have demonstrated that compounds structurally similar to 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole exhibit inhibitory activity against several cancer-related kinases, suggesting their therapeutic potential.

The synthesis of 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the bromine atom at the 4-position can be achieved through electrophilic aromatic substitution reactions, while the attachment of the pyrrolidine ring typically requires nucleophilic substitution or condensation reactions. These synthetic strategies are well-documented in the literature and provide chemists with a robust toolkit for further derivatization.

One of the key advantages of using 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole as a building block is its ability to undergo diverse chemical transformations without compromising structural integrity. This flexibility allows researchers to explore a wide range of pharmacophores by introducing different substituents at strategic positions within the molecule. Such modifications can fine-tune the pharmacological properties of the compound, making it an ideal candidate for structure-based drug design.

Recent studies have also explored the role of 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole in developing treatments for inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. Pyrazole derivatives have been shown to modulate these pathways by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). The structural features of 4-bromo-5-(pyrrolidin-3-yl)-1H-pyrazole, including its nitrogen-rich heterocycles and halogen substituents, make it a promising candidate for designing novel anti-inflammatory agents.

The compound's potential application extends beyond oncology and inflammation into other therapeutic areas such as neurology and infectious diseases. For instance, pyrazole derivatives have been investigated for their ability to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders. Additionally, their antimicrobial properties have been explored against various pathogens, highlighting their broad therapeutic scope.

In conclusion, 4-bromo-5-(pyrrolidin-3-yI)-1H-pyrazole (CAS No. 1781495-43-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in medicinal chemistry.